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Compound of Interest

Compound Name: STF-62247

Cat. No.: B1682635

This document provides essential safety and logistical guidance for the proper disposal of STF-
62247, a small molecule autophagy inducer. The following procedures are designed for
researchers, scientists, and drug development professionals to ensure safe handling and
disposal in a laboratory setting. Adherence to institutional and local regulations for hazardous
chemical waste is mandatory.

I. Chemical and Safety Data

For quick reference, the key safety and chemical properties of STF-62247 are summarized
below. This information is critical for risk assessment prior to handling and disposal.
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Property Value Source
CAS Number 315702-99-9 [1][2][3]
Molecular Formula C15H13NsS [21[31[4]
Appearance Solid [3]

Soluble in DMSO (=9.35
B mg/mL) and Ethanol (=2.31
Solubility ] -~ [3][5]
mg/mL with ultrasonic);

Insoluble in H20

Storage Temperature -20°C [1][2]13]

H302: Harmful if
Hazard Statements swallowedH319: Causes [3]

serious eye irritation

D1B: Toxic Material Causing
Immediate and Serious Toxic
o Effects (Toxic by
Safety Classification ) ] ) ) [3]
ingestion)D2B: Toxic Material
Causing Other Toxic Effects

(Moderate eye irritant)

Il. Personal Protective Equipment (PPE) and
Handling

Prior to handling STF-62247 for disposal, ensure the following personal protective equipment is
worn to minimize exposure risk.

Eye Protection: Wear chemical safety goggles or a face shield.[3]

Hand Protection: Wear suitable chemical-resistant gloves.[3]

Body Protection: Wear a lab coat or other suitable protective clothing.[3]

Respiratory Protection: Avoid breathing dust.[3] Use a certified respirator if dust is generated.
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Handling Precautions:

e Avoid contact with skin and eyes.[3]

e Do not breathe dust.[3]

o Work in a well-ventilated area, preferably in a chemical fume hood.

lll. Step-by-Step Disposal Procedure

The following protocol outlines the recommended steps for the safe disposal of STF-62247.
This procedure is based on standard practices for hazardous chemical waste.

1. Waste Segregation and Collection:
e Solid Waste:

o Collect un-used or expired solid STF-62247 and any lab materials heavily contaminated
with the solid compound (e.g., weighing paper, contaminated gloves, pipette tips) in a
designated, sealed, and clearly labeled hazardous waste container.

o The label should include "Hazardous Waste," "STF-62247," and the associated hazard

symbols (e.g., harmful, irritant).
e Liquid Waste (DMSO Solutions):

o Collect solutions of STF-62247 in a designated, sealed, and clearly labeled hazardous
liquid waste container.

o The container must be compatible with DMSO.

o The label should include "Hazardous Waste," "STF-62247 in DMSO," and the relevant
hazard symbols.

e Contaminated Labware:

o Disposable glassware or plasticware that has come into contact with STF-62247 should
be disposed of as solid hazardous waste.
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o Non-disposable glassware should be decontaminated by rinsing with a suitable solvent
(e.g., ethanol) in a fume hood. The rinse solvent must be collected as hazardous liquid
waste.

2. Waste Storage:

o Store the sealed hazardous waste containers in a designated, secure, and well-ventilated
secondary containment area, away from incompatible materials, while awaiting pickup by
your institution's environmental health and safety (EHS) department.

3. Waste Disposal:

o Arrange for the disposal of the hazardous waste through your institution's EHS department
or a licensed hazardous waste disposal contractor.

e DO NOT dispose of STF-62247 down the drain or in the regular trash.
IV. Spill and Emergency Procedures
In the event of a spill or accidental exposure, follow these procedures immediately:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[3] Seek immediate medical attention.

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water. Seek medical attention if irritation persists.

 Inhalation: If dust is inhaled, move the person to fresh air. If not breathing, give artificial
respiration. Seek medical attention.

« Ingestion: If swallowed, wash out the mouth with water. Do not induce vomiting. Seek
immediate medical attention.[3]

» Small Spills (Solid): Carefully sweep up the solid material, avoiding dust generation. Place it
in a sealed, labeled container for hazardous waste disposal.

e Small Spills (Liquid in DMSO): Absorb the spill with an inert material (e.g., vermiculite, sand,
or earth) and place it in a sealed, labeled container for hazardous waste disposal.
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V. Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of STF-62247.
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Caption: Workflow for the safe disposal of STF-62247.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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